Cas no 1179362-49-2 (1-Propoxyisoquinoline-3-carboximidamide hydrochloride)

• Product Name: 1-Propoxyisoquinoline-3-carboximidamide hydrochloride
• CAS No: 1179362-49-2
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 1030771
• PubChem ID: 46839712
• Update Time: 2025-09-28

1-Propoxyisoquinoline-3-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propoxyisoquinoline-3-carboximidamide hydrochloride
• 1179362-49-2
• DTXSID80676646
• AKOS015845041
• DB-354599
• 1-Propoxyisoquinoline-3-carboximidamidehydrochloride
• 1-Propoxyisoquinoline-3-carboximidamide--hydrogen chloride (1/1)

• Inchi： 1S/C13H15N3O.ClH/c1-2-7-17-13-10-6-4-3-5-9(10)8-11(16-13)12(14)15;/h3-6,8H,2,7H2,1H3,(H3,14,15);1H
• InChI Key： PNNODSZDCAAASW-UHFFFAOYSA-N
• SMILES： Cl.O(CCC)C1C2C=CC=CC=2C=C(C(=N)N)N=1

Computed Properties

• Exact Mass: 265.0981898g/mol
• Monoisotopic Mass: 265.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-Propoxyisoquinoline-3-carboximidamide hydrochloride

Recent Advances in the Study of 1-Propoxyisoquinoline-3-carboximidamide Hydrochloride (CAS: 1179362-49-2)

1-Propoxyisoquinoline-3-carboximidamide hydrochloride (CAS: 1179362-49-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a therapeutic agent, particularly in the treatment of inflammatory and infectious diseases. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-Propoxyisoquinoline-3-carboximidamide hydrochloride, highlighting its improved yield and purity through optimized reaction conditions. The researchers employed a multi-step synthesis involving the condensation of isoquinoline derivatives with propoxyamine, followed by hydrochlorination. The final product demonstrated high stability under physiological conditions, making it a promising candidate for further development.

In vitro and in vivo studies have revealed that 1-Propoxyisoquinoline-3-carboximidamide hydrochloride exhibits potent anti-inflammatory activity by inhibiting key signaling pathways such as NF-κB and MAPK. A recent preclinical trial demonstrated its efficacy in reducing cytokine production in murine models of rheumatoid arthritis, with minimal adverse effects observed at therapeutic doses. These findings suggest its potential as a novel anti-inflammatory agent.

Additionally, the compound has shown antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 1-Propoxyisoquinoline-3-carboximidamide hydrochloride disrupts bacterial cell membrane integrity, leading to rapid bactericidal effects. This dual activity against inflammation and infection positions it as a versatile therapeutic candidate.

Despite these promising results, challenges remain in the clinical translation of 1-Propoxyisoquinoline-3-carboximidamide hydrochloride. Pharmacokinetic studies indicate moderate bioavailability, necessitating further formulation optimization. Researchers are currently investigating prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, 1-Propoxyisoquinoline-3-carboximidamide hydrochloride (CAS: 1179362-49-2) represents a compelling area of research with potential applications in inflammation and infection management. Ongoing studies are expected to provide deeper insights into its mechanisms and clinical viability, paving the way for future drug development efforts.